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Compound of Interest

Compound Name: NBI-31772 hydrate

Cat. No.: B11930442

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the neuroprotective effects of NBI-31772
hydrate in preclinical models of cerebral ischemia. It covers the mechanism of action,
guantitative efficacy data, and detailed experimental protocols to facilitate further research and
development in this area.

Core Concept: Mechanism of Action

NBI-31772 is a small molecule inhibitor of insulin-like growth factor binding proteins (IGFBPS).
In the central nervous system, insulin-like growth factor-1 (IGF-I) is a potent neuroprotective
agent. However, its bioavailability is tightly regulated by a family of six high-affinity IGFBPs.
NBI-31772 competitively binds to these IGFBPs, displacing endogenous IGF-I and thereby
increasing the concentration of free, biologically active IGF-1. This elevated free IGF-I can then
bind to its receptor (IGF-1R) on neurons, initiating downstream signaling cascades that
promote cell survival and reduce ischemic brain injury.
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 To cite this document: BenchChem. [Neuroprotective Properties of NBI-31772 Hydrate in
Cerebral Ischemia: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11930442#neuroprotective-properties-of-nbi-31772-
hydrate-in-cerebral-ischemia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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